Cas no 317822-37-0 (1-(2,6-DICHLOROBENZYL)-3-METHYL-4-[3-(TRIFLUOROMETHYL)BENZOYL]-3,4-DIHYDRO-2(1H)-QUINOXALINONE)

• Product Name: 1-(2,6-DICHLOROBENZYL)-3-METHYL-4-[3-(TRIFLUOROMETHYL)BENZOYL]-3,4-DIHYDRO-2(1H)-QUINOXALINONE
• CAS No: 317822-37-0
• MF: C₂₄H₁₇Cl₂F₃N₂O₂
• MW: 493.305194616318
• CID: 5270381
• Update Time: 2025-08-03

1-(2,6-DICHLOROBENZYL)-3-METHYL-4-[3-(TRIFLUOROMETHYL)BENZOYL]-3,4-DIHYDRO-2(1H)-QUINOXALINONE Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-DICHLOROBENZYL)-3-METHYL-4-[3-(TRIFLUOROMETHYL)BENZOYL]-3,4-DIHYDRO-2(1H)-QUINOXALINONE
• 1-[(2,6-dichlorophenyl)methyl]-3-methyl-4-[3-(trifluoromethyl)benzoyl]-1,2,3,4-tetrahydroquinoxalin-2-one
• 1-[(2,6-dichlorophenyl)methyl]-3-methyl-4-[3-(trifluoromethyl)benzoyl]-3H-quinoxalin-2-one
• 2(1H)-Quinoxalinone, 1-[(2,6-dichlorophenyl)methyl]-3,4-dihydro-3-methyl-4-[3-(trifluoromethyl)benzoyl]-

• Inchi： 1S/C24H17Cl2F3N2O2/c1-14-22(32)30(13-17-18(25)8-5-9-19(17)26)20-10-2-3-11-21(20)31(14)23(33)15-6-4-7-16(12-15)24(27,28)29/h2-12,14H,13H2,1H3
• InChI Key： PXGSCOVPWZFJOL-UHFFFAOYSA-N
• SMILES： N1(CC2=C(Cl)C=CC=C2Cl)C2=C(C=CC=C2)N(C(=O)C2=CC=CC(C(F)(F)F)=C2)C(C)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-(2,6-DICHLOROBENZYL)-3-METHYL-4-[3-(TRIFLUOROMETHYL)BENZOYL]-3,4-DIHYDRO-2(1H)-QUINOXALINONE

1-(2,6-DICHLOROBENZYL)-3-METHYL-4-[3-(TRIFLUOROMETHYL)BENZOYL]-3,4-DIHYDRO-2(1H)-QUINOXALINONE (CAS No. 317822-37-0): A Comprehensive Overview

1-(2,6-Dichlorobenzyl)-3-methyl-4-[3-(trifluoromethyl)benzoyl]-3,4-dihydro-2(1H)-quinoxalinone (CAS No. 317822-37-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This quinoxalinone derivative exhibits unique structural features, including a dichlorobenzyl group and a trifluoromethylbenzoyl moiety, which contribute to its potential applications in medicinal chemistry and drug development.

The compound's molecular formula is C₂₄H₁₇Cl₂F₃N₂O₂, with a molecular weight of 493.30 g/mol. Its complex structure makes it an interesting subject for researchers studying heterocyclic compounds and their biological activities. The presence of both chlorine and fluorine atoms in its structure enhances its lipophilicity, potentially improving membrane permeability in biological systems.

Recent studies have explored the potential of 1-(2,6-dichlorobenzyl)-3-methyl-4-[3-(trifluoromethyl)benzoyl]-3,4-dihydro-2(1H)-quinoxalinone as a scaffold for developing novel therapeutic agents. The quinoxalinone core is known to exhibit various pharmacological properties, making this compound particularly valuable for drug discovery programs targeting neurological disorders and inflammatory conditions.

In the context of current research trends, this compound aligns with the growing interest in fluorinated pharmaceuticals. The trifluoromethyl group has become increasingly important in medicinal chemistry due to its ability to enhance metabolic stability and binding affinity. Researchers are particularly interested in how the 3-(trifluoromethyl)benzoyl moiety in this compound might influence its biological activity profile.

The synthesis of CAS 317822-37-0 typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced purification techniques such as column chromatography and recrystallization are often employed to obtain high-purity material suitable for research applications. Analytical characterization typically includes NMR spectroscopy, mass spectrometry, and HPLC analysis to confirm structure and purity.

From a commercial perspective, 1-(2,6-dichlorobenzyl)-3-methyl-4-[3-(trifluoromethyl)benzoyl]-3,4-dihydro-2(1H)-quinoxalinone is primarily available as a research chemical from specialized suppliers. The global market for such fine chemicals has been growing steadily, driven by increased pharmaceutical R&D activities and the demand for novel chemical entities in drug discovery.

Storage and handling of this compound require standard laboratory precautions. While not classified as hazardous under normal conditions, it should be stored in a cool, dry place, protected from light and moisture. Researchers working with this material typically use personal protective equipment including gloves and safety glasses, following good laboratory practices.

The potential applications of 317822-37-0 extend beyond pharmaceuticals. Some studies have investigated its use as an intermediate in the synthesis of more complex molecules or as a building block for materials science applications. The compound's unique combination of aromatic systems and heterocyclic structure makes it interesting for developing advanced materials with specific electronic or optical properties.

Recent patent literature reveals growing interest in quinoxalinone derivatives similar to this compound for various therapeutic areas. While specific clinical applications for 1-(2,6-dichlorobenzyl)-3-methyl-4-[3-(trifluoromethyl)benzoyl]-3,4-dihydro-2(1H)-quinoxalinone are still under investigation, the structural features suggest potential in targeting protein-protein interactions or enzyme inhibition pathways.

For researchers considering working with this compound, it's important to note that the 2,6-dichlorobenzyl group and 3-(trifluoromethyl)benzoyl moiety may influence solubility characteristics. Solubility screening in various organic solvents is recommended when planning experimental protocols. Common solvents for this compound include DMSO, DMF, and dichloromethane, though specific solubility should be verified for each application.

The future research directions for CAS 317822-37-0 may include structure-activity relationship studies to optimize its pharmacological profile, investigation of its metabolic stability, and exploration of its potential as a lead compound in drug discovery. The growing interest in fluorinated heterocycles in medicinal chemistry suggests that this compound will remain relevant in pharmaceutical research for years to come.

From a regulatory perspective, as a research chemical, 1-(2,6-dichlorobenzyl)-3-methyl-4-[3-(trifluoromethyl)benzoyl]-3,4-dihydro-2(1H)-quinoxalinone is typically not subject to stringent controls when used in laboratory settings. However, researchers should always consult local regulations and institutional policies regarding the use of such compounds, particularly when considering scale-up or potential commercial applications.

In conclusion, 1-(2,6-Dichlorobenzyl)-3-methyl-4-[3-(trifluoromethyl)benzoyl]-3,4-dihydro-2(1H)-quinoxalinone (CAS No. 317822-37-0) represents an interesting and versatile chemical entity with significant potential in pharmaceutical research and development. Its unique structural features and the growing importance of fluorinated compounds in drug discovery make it a valuable subject for ongoing and future scientific investigations.